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Technical Support Center: Digital
Documentation of Historic Properties
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered during the digital documentation of historic

properties. The information is intended for researchers, scientists, and other professionals

undertaking digital preservation projects.

Frequently Asked Questions (FAQs)
Data Acquisition: 3D Scanning & Photogrammetry
Q1: What are the most common causes of incomplete 3D scan data and how can I prevent

them?

A1: Incomplete data in 3D scans, often appearing as holes or missing sections in the point

cloud, is a frequent issue.[1] The primary causes include:

Occlusion: Parts of the property are hidden from the scanner's line of sight by other objects

(e.g., columns, furniture, vegetation).

Surface Properties: Highly reflective, transparent, or very dark surfaces can absorb or scatter

the laser light, preventing the scanner from getting a reading.[1]
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Scanner Placement: Insufficient overlap between individual scans or suboptimal scanner

positioning can lead to gaps in the data.

Troubleshooting Steps:

Thorough Site Reconnaissance: Before scanning, walk through the site to identify potential

occlusions and challenging surfaces. Plan your scanner positions to ensure multiple lines of

sight to all critical areas.

Multiple Scan Passes: It is rare to capture a complete dataset in a single pass.[1] Conduct

multiple scans from different angles and positions to cover all surfaces.

Surface Treatment (with caution): For reflective or transparent surfaces, consider using a

temporary matting spray. However, always test on a small, inconspicuous area first and

ensure it will not damage the historic material.

Adjust Scanner Settings: Some scanners allow for adjustment of laser intensity or exposure

settings to better capture data from difficult surfaces.[1]

Q2: My point cloud registrations are misaligned. What are the steps to correct this?

A2: Point cloud registration is the process of aligning multiple scans into a single, cohesive

model. Misalignment is a common problem that can lead to inaccurate 3D models.

Troubleshooting Workflow for Registration Errors:

Sequential Registration: Register your scans in the order they were captured. This makes it

easier to identify the point at which an error was introduced.

Sufficient Overlap and Control Points: Ensure there is adequate overlap (at least 30-40%)

between adjacent scans. Use a sufficient number of common reference points or targets.

Misalignment often occurs when there are not enough physical markers to link scans.[1]

Review Correlation Errors: After an initial automatic registration, review the error reports.

Most software will provide a measure of the alignment accuracy between scans.
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Manual Refinement: If automatic registration fails, use manual alignment tools in your

software to pick common points between scans to guide the alignment process.

Remove High-Error Targets: If using physical targets, a single poorly placed or moved target

can throw off the entire registration. Remove targets with the highest error values and re-run

the registration.

Q3: What are the best practices for image overlap and camera settings in photogrammetry?

A3: High-quality photogrammetric models depend heavily on the quality and consistency of the

input photographs.

Best Practices for Photogrammetry Image Acquisition:

Image Overlap: Aim for at least 60-80% overlap between adjacent images. This ensures that

the software has enough common features to accurately triangulate the camera positions.

For drone photogrammetry, an 80% forward and 60% side overlap is a common

recommendation.

Consistent Lighting: Shoot in diffuse, even lighting conditions, such as on an overcast day, to

avoid harsh shadows that can obscure details.

Sharp Focus: All images must be in sharp focus. Blurry images will result in poor quality 3D

models. Use a tripod and a remote shutter release to minimize camera shake, especially in

low-light conditions.

Consistent Camera Settings: Use a manual camera mode to keep the aperture, shutter

speed, and ISO consistent across all photos in a set. This prevents variations in exposure

and depth of field that can confuse the processing software.

RAW Image Format: If possible, shoot in RAW format. This provides more flexibility for

adjusting exposure and white balance in post-processing without losing image quality.

Data Management & Preservation
Q4: What are the key considerations for the long-term preservation of digital documentation

data?
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A4: The long-term preservation of digital data is a critical challenge, as digital formats and

storage media can become obsolete.

Key Strategies for Long-Term Digital Preservation:

Data Management Plan (DMP): A DMP is a formal document that outlines how you will

manage your data throughout the project lifecycle and beyond. It should address data

formats, metadata standards, storage, and access policies.

Use of Open and Standardized Formats: Whenever possible, store your data in open, well-

documented file formats. For example, TIFF for images, and OBJ or PLY for 3D models.

Metadata: Comprehensive metadata is essential for the long-term usability of your data. It

provides context and information about how the data was created and how it can be used.

Standards such as PREMIS (Preservation Metadata: Implementation Strategies) are widely

used.

Redundant Storage: Store multiple copies of your data in different geographic locations to

protect against data loss due to hardware failure, natural disasters, or other catastrophic

events.

Data Migration: Periodically migrate your data to new storage media and file formats to avoid

obsolescence. This is an ongoing process that requires active management.

Q5: How should I manage the large file sizes generated during 3D documentation projects?

A5: 3D documentation projects can generate massive datasets, often in the terabytes. Effective

data management is crucial for a successful project.

Strategies for Managing Large Datasets:

Tiered Storage: Use a tiered storage approach. Keep actively used data on high-

performance, easily accessible storage. Move less frequently accessed data to more

affordable, long-term archival storage.

Data Compression: Use lossless compression techniques to reduce file sizes without

sacrificing data quality.
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Data Processing Workflow: Process data in manageable chunks. For example, register and

process scans of individual rooms or sections of a building before merging them into a single

model.

Hardware Considerations: Invest in a workstation with sufficient RAM (32GB or more is

recommended for large projects), a powerful multi-core processor, and a high-end graphics

card.

Troubleshooting Guides
Guide 1: Addressing Incomplete Data in 3D Scans
This guide provides a step-by-step process for diagnosing and resolving issues of incomplete

data in your 3D scans.
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Incomplete Scan Data Identified

Are there physical obstructions?

Is the surface reflective, transparent, or dark?

No

Re-plan scanner positions
for better line-of-sight and rescan.

Yes

Is there sufficient scan overlap?

No

Apply temporary matting spray
(with caution) and rescan.

Yes (Reflective/Transparent)

Adjust scanner intensity/exposure
and rescan.

Yes (Dark)

Add more scan positions
between existing ones and rescan.

No

Manually model missing geometry
in post-processing software.

Yes, but gaps remain

Scan Data Complete

Click to download full resolution via product page

Guide 2: Correcting Texture Mapping Errors in
Photogrammetry
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This guide outlines a process for identifying and fixing common texture mapping errors in

photogrammetric models.

Texture Errors Identified
(e.g., blurring, misalignment)

Review input images for blur,
poor focus, or inconsistent lighting.

Verify camera alignment
and point cloud accuracy.

No Issues

Remove poor quality images
and, if possible, reshoot.

Issues Found

Inspect UV map for
stretching or overlapping.

Alignment OK

Re-run camera alignment
with more control points.

Misalignment Found

Re-generate UV maps
with different settings.

Issues Found

Manually edit texture maps
in image editing software.

UVs OK, minor errors remain

Texture Errors Corrected
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Click to download full resolution via product page

Quantitative Data Summary
The following tables provide a summary of quantitative data related to digital documentation

techniques.

Table 1: Comparison of 3D Digitization Techniques

Technique
Typical
Accuracy

Data
Acquisition
Speed

Cost of
Equipment

Best Suited
For

Terrestrial Laser

Scanning (TLS)
1-5 mm Medium to Fast High

Large-scale

sites, building

exteriors and

interiors

Structured Light

Scanning
0.01-0.5 mm Fast Medium to High

Small to

medium-sized

artifacts with fine

detail

Photogrammetry

(DSLR)
2-10 mm Slow to Medium Low to Medium

Textured objects,

flexible for

various scales

Drone

Photogrammetry
2-5 cm Very Fast Medium

Roofs, large

sites, and

inaccessible

areas

Note: Accuracy is dependent on the specific equipment, procedures, and processing software

used.

Table 2: Estimated Data Storage for a Medium-Sized Historic Building
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Data Type Raw Data Processed Data
Archival Data (with
metadata)

Laser Scans (50

scans)
500 GB - 1 TB 100 - 200 GB 150 - 300 GB

Photogrammetry

(2000 images)
100 - 150 GB 50 - 100 GB 75 - 150 GB

Final 3D Model

(textured)
N/A 10 - 50 GB 15 - 75 GB

Experimental Protocols
Protocol 1: 3D Laser Scanning of a Historic Interior
Objective: To create a complete and accurate point cloud of a historic room, including

architectural details and any significant artifacts.

Methodology:

Preparation:

Conduct a visual inspection of the room to identify potential occlusions and reflective

surfaces.

Place spherical or checkerboard targets in stable locations, ensuring at least three targets

are visible from each scanner position.

Set up the laser scanner on a tripod in the first planned position.

Data Acquisition:

Perform a low-resolution overview scan to check the scanner's field of view.

Set the desired scan resolution and quality settings. For detailed architectural elements, a

higher resolution is required.

Initiate the high-resolution scan.
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Once the first scan is complete, move the scanner to the next position, ensuring sufficient

overlap with the previous scan.

Repeat the scanning process until the entire room has been covered from multiple angles.

Data Processing:

Import the raw scan data into the registration software.

Perform an automatic registration using the targets.

Review the registration report and manually refine the alignment if necessary.

Once all scans are aligned, create a unified point cloud.

Clean the point cloud by removing noise and any unwanted artifacts (e.g., people who

may have walked through the scan).

Export the final point cloud in a standard format (e.g., .E57, .PTX).

Protocol 2: Drone Photogrammetry of a Historic
Building's Exterior
Objective: To create a high-resolution, textured 3D model of a historic building's exterior,

including the roof.

Methodology:

Flight Planning:

Define the survey area around the building.

Plan an automated grid flight path for nadir (top-down) images of the roof, ensuring at

least 80% forward and 60% side overlap.

Plan one or more orbital or manual flights around the building to capture oblique images of

the facades from different heights and angles.
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Set the camera to a high resolution and shoot in RAW format if available.

Data Acquisition:

Perform a pre-flight checklist to ensure the drone and camera are functioning correctly.

Execute the planned flights, monitoring for any changes in weather or lighting conditions.

Take additional manual photos of any intricate details that may not be well-captured by the

automated flights.

Data Processing:

Import all images into your photogrammetry software.

Align the photos to create a sparse point cloud and camera positions.

Generate a dense point cloud from the aligned images.

Build a 3D mesh from the dense point cloud.

Generate a texture map for the 3D mesh.

Export the final textured 3D model in a suitable format (e.g., .OBJ, .FBX).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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